![molecular formula C9H9F4N B6152276 {[4-fluoro-2-(trifluoromethyl)phenyl]methyl}(methyl)amine CAS No. 1536946-80-1](/img/no-structure.png)
{[4-fluoro-2-(trifluoromethyl)phenyl]methyl}(methyl)amine
Overview
Description
The compound “{[4-fluoro-2-(trifluoromethyl)phenyl]methyl}(methyl)amine” is a complex organic molecule. It contains a trifluoromethyl group (-CF3), a fluoro group (-F), and an amine group (-NH2) attached to a phenyl ring . It’s worth noting that the compound is closely related to 4-Fluoro-2-(trifluoromethyl)phenol .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[4-fluoro-2-(trifluoromethyl)phenyl]methyl}(methyl)amine involves the reaction of 4-fluoro-2-(trifluoromethyl)benzaldehyde with methylamine in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "4-fluoro-2-(trifluoromethyl)benzaldehyde", "methylamine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-2-(trifluoromethyl)benzaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add methylamine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir for several more hours.", "Step 4: Quench the reaction with water and extract the product with an organic solvent such as dichloromethane or ethyl acetate.", "Step 5: Purify the product by column chromatography or recrystallization to obtain {[4-fluoro-2-(trifluoromethyl)phenyl]methyl}(methyl)amine as a white solid." ] } | |
CAS RN |
1536946-80-1 |
Molecular Formula |
C9H9F4N |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
